Cas no 153071-59-1 (2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester)

2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester structure
153071-59-1 structure
Product Name:2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester
CAS No:153071-59-1
MF:C9H13NO2S
MW:199.27002120018
CID:1326705
PubChem ID:19005901
Update Time:2025-04-20

2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester
    • methyl 3-(isopropylamino)thiophene-2-carboxylate
    • methyl 3-(propan-2-ylamino)thiophene-2-carboxylate
    • DTXSID80597302
    • RQYMVLNWEZFGTR-UHFFFAOYSA-N
    • Methyl 3-[(1-methylethyl)amino]-2-thiophenecarboxylate
    • DA-32821
    • Methyl 3-[(propan-2-yl)amino]thiophene-2-carboxylate
    • 153071-59-1
    • methyl 3-[(1-methylethyl)amino]-2-thiophene carboxylate
    • SCHEMBL2430838
    • Inchi: 1S/C9H13NO2S/c1-6(2)10-7-4-5-13-8(7)9(11)12-3/h4-6,10H,1-3H3
    • InChI Key: RQYMVLNWEZFGTR-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1C(=O)OC)NC(C)C

Computed Properties

  • Exact Mass: 199.06679
  • Monoisotopic Mass: 199.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 38.33

2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester Related Literature

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